7-chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 7-chloro-2-(4-ethoxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15ClN2O3/c1-2-24-14-6-3-11(4-7-14)17-21-18(23)15-10-12-9-13(20)5-8-16(12)25-19(15)22-17/h3-9H,2,10H2,1H3,(H,21,22,23)
• InChI Key: HFAQCQXGGCZCAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C=CC(=C4)Cl)C(=O)N2
• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol

Description

The compound “7-chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one” belongs to a class of organic compounds known as pyrimidines and derivatives. Pyrimidines are aromatic heterocyclic compounds that contain a pyrimidine ring, which is a ring with two nitrogen atoms and four carbon atoms. The presence of the chloro, ethoxyphenyl, and chromeno groups suggest that this compound may have unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a chromeno[2,3-d]pyrimidin-4-one core, with a chlorine atom attached at the 7-position and a 4-ethoxyphenyl group attached at the 2-position. The exact structure could be determined using techniques such as NMR spectroscopy and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups (like the chlorine atom and the ethoxyphenyl group) would influence properties like solubility, melting point, and stability.

Mechanism of Action

7-Chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is believed to act by inhibiting the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes. These compounds are involved in the inflammatory response, and the inhibition of their synthesis by this compound leads to the reduction of inflammation.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the synthesis of prostaglandins and leukotrienes, which are involved in the inflammatory response. In addition, it has been found to inhibit the activity of enzymes involved in the synthesis of other compounds, such as aminoglycoside antibiotics. Furthermore, it has been found to have anti-bacterial, anti-fungal, and anti-cancer activities.

Advantages and Limitations for Lab Experiments

The use of 7-Chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available in most chemical supply stores. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that this compound is highly toxic and should be handled with caution.

Future Directions

7-Chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has a wide range of potential applications in the pharmaceutical and chemical industries. Future research should focus on the development of new synthesis methods for this compound, as well as on the exploration of its biological activities and potential therapeutic applications. In addition, further studies should be conducted to investigate the effects of environmental factors on its properties, as well as its potential interactions with other drugs. Finally, further research should be conducted to determine the optimal dosage and method of administration for this compound.

Synthesis Methods

7-Chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one can be synthesized by reacting 4-ethoxybenzaldehyde with 2-chloropyrimidine in the presence of an acid catalyst. The reaction takes place in a two-step process, with the first step involving the formation of a Schiff base intermediate and the second step involving the cyclization of the intermediate to form the desired product. The reaction is typically carried out in aqueous solution at room temperature.

Scientific Research Applications

7-Chloro-2-(4-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has been extensively studied in the field of scientific research. It has been used in the study of the mechanism of action of various drugs, such as aminoglycoside antibiotics. It has also been used to study the structure-activity relationships of various compounds, as well as to study the effects of environmental factors on biological systems. In addition, it has been used as a model compound in the study of the pharmacokinetics and pharmacodynamics of various drugs.

Safety and Hazards

Without specific toxicity studies, it’s hard to predict the exact safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing to prevent exposure.